3-(2,5-Dichloro-3-methylphenyl)prop-2-enoic acid
Overview
Description
3-(2,5-Dichloro-3-methylphenyl)prop-2-enoic acid, also known as DMPPA, is a synthetic organic compound belonging to the class of carboxylic acids. It is a colorless solid with a molecular formula of C9H8Cl2O2 and a molecular weight of 213.06 g/mol. DMPPA is widely used in scientific research, primarily as a reagent for the synthesis of other compounds, and as a substrate for biochemical experiments.
Scientific Research Applications
3-(2,5-Dichloro-3-methylphenyl)prop-2-enoic acid is used in a wide variety of scientific research applications, including as a reagent for the synthesis of other compounds, as a substrate for biochemical experiments, and as a model compound for studying the structure and reactivity of carboxylic acids. It has also been used as a starting material in the synthesis of pharmaceuticals, agricultural chemicals, and other compounds.
Mechanism of Action
The mechanism of action of 3-(2,5-Dichloro-3-methylphenyl)prop-2-enoic acid is not fully understood. It is known, however, that it is an acid and can undergo a variety of reactions, such as esterification, amidation, and acylation. It can also act as a nucleophile in substitution reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2,5-Dichloro-3-methylphenyl)prop-2-enoic acid are not well understood. It is known, however, that it can act as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase. It has also been shown to have anti-inflammatory, anti-cancer, and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(2,5-Dichloro-3-methylphenyl)prop-2-enoic acid in lab experiments is its low cost and wide availability. It is also relatively stable and can be stored at room temperature for extended periods of time. The main limitation of using 3-(2,5-Dichloro-3-methylphenyl)prop-2-enoic acid is that it is a relatively reactive compound, and thus can undergo unwanted side reactions in some experiments.
Future Directions
The potential future directions for research on 3-(2,5-Dichloro-3-methylphenyl)prop-2-enoic acid include further studies on its biochemical and physiological effects, its mechanism of action, and its potential applications in the synthesis of pharmaceuticals, agricultural chemicals, and other compounds. Additionally, further research could be conducted on its potential as an inhibitor of enzymes and its potential therapeutic applications. Finally, further research could be conducted on its potential as a substrate for biochemical experiments and its potential applications in the synthesis of other compounds.
properties
IUPAC Name |
3-(2,5-dichloro-3-methylphenyl)prop-2-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8Cl2O2/c1-6-4-8(11)5-7(10(6)12)2-3-9(13)14/h2-5H,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPUJCAKKWQIOGJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1Cl)C=CC(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8Cl2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(6S)-2,8,14-Triazatricyclo[8.4.0.02,6]tetradeca-1(10),11,13-triene](/img/structure/B1412769.png)
![(1R,2S)-2-[Amino(methyl)amino]cyclohexan-1-ol](/img/structure/B1412783.png)
